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Compound of Interest

Compound Name:
Ethyl 1-methyl-5-phenylpyrazole-

3-carboxylate

Cat. No.: B155895 Get Quote

Essential Safety and Handling Guide for Ethyl 1-
methyl-5-phenylpyrazole-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Ethyl 1-
methyl-5-phenylpyrazole-3-carboxylate (CAS No. 10199-51-6). The following procedures for

operations and disposal are based on best practices and data from structurally similar

compounds due to the limited availability of a comprehensive Safety Data Sheet (SDS) for this

specific chemical.

Hazard Overview and Precautionary Measures
Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate is a chemical intermediate used in the

synthesis of pharmaceuticals and agrochemicals. While a specific hazard profile is not readily

available, analogous pyrazole derivatives suggest that this compound may be harmful if

swallowed and may cause skin and eye irritation. Therefore, it is crucial to handle this chemical

with appropriate caution in a well-ventilated laboratory setting.

Quantitative Data Summary
The following table summarizes key data points for Ethyl 1-methyl-5-phenylpyrazole-3-
carboxylate, with some information inferred from similar chemical structures.
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Property Value Source/Analogy

CAS Number 10199-51-6 Chemical Supplier

Purity ≥ 98% (GC) Chemical Supplier[1]

Appearance Solid
Inferred from similar

compounds

GHS Hazard Statements

(Inferred)

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritation

Analogous Pyrazole

Derivatives

Occupational Exposure Limits

(OEL)
Not Established -

Safe Handling and Experimental Protocol
Adherence to the following step-by-step protocol is mandatory to ensure personnel safety and

minimize exposure.

1. Engineering Controls and Personal Protective Equipment (PPE) Assessment:

Ventilation: All handling of solid and dissolved Ethyl 1-methyl-5-phenylpyrazole-3-
carboxylate must be conducted in a certified chemical fume hood.

Eye and Face Protection: Chemical safety goggles and a face shield are required.

Skin Protection: Wear a lab coat and disposable nitrile gloves. Change gloves immediately if

contaminated.

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.

2. Chemical Handling Procedure:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.
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Weighing: Weigh the solid chemical in the fume hood on a tared weigh boat.

Dissolving: If preparing a solution, add the solid to the solvent slowly in the fume hood with

constant stirring.

Reactions: Conduct all reactions within the fume hood. Ensure reaction vessels are properly

secured.

Post-Reaction: Quench the reaction carefully and allow it to cool to room temperature before

work-up.

3. Spill and Emergency Procedures:

Minor Spill: For a small spill of the solid, carefully sweep it up with a dustpan and brush and

place it in a sealed container for disposal. For a small liquid spill, absorb it with an inert

material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Major Spill: Evacuate the area and contact your institution's Environmental Health and Safety

(EHS) department immediately.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.[1] Seek medical attention if irritation persists.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.

Disposal Plan
All waste containing Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate must be treated as

hazardous waste.
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Solid Waste: Collect all solid waste, including contaminated weigh boats and paper towels, in

a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent washes, in a

designated, labeled hazardous waste container.

Contaminated PPE: Dispose of all used gloves and other contaminated disposable PPE in

the designated hazardous waste container.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's EHS

department. Do not pour any waste down the drain.

Visual Safety Guides
The following diagrams illustrate the safe handling workflow and the decision-making process

for selecting appropriate personal protective equipment.
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Caption: Workflow for safely handling Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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